Cas no 2402838-37-1 (2-[3-(Trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethanamine;hydrochloride)

• Product Name: 2-[3-(Trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethanamine;hydrochloride
• CAS No: 2402838-37-1
• MF: C₅H₇ClF₃N₃O
• MW: 217.576790094376
• CID: 6355654
• PubChem ID: 145915661
• Update Time: 2025-10-21

2-[3-(Trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Trifluoromethyl)-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride
• EN300-7473502
• 2-[3-(Trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethanamine;hydrochloride
• 2-[3-(trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethan-1-amine hydrochloride
• 2402838-37-1
• Z4119739829

• Inchi： 1S/C5H6F3N3O.ClH/c6-5(7,8)4-10-3(1-2-9)12-11-4;/h1-2,9H2;1H
• InChI Key： PCJANHUKZSIWLD-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=NOC(CCN)=N1)(F)F

Computed Properties

• Exact Mass: 217.0229740g/mol
• Monoisotopic Mass: 217.0229740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų

Additional information on 2-[3-(Trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethanamine;hydrochloride

2-[3-(Trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethanamine;hydrochloride

The compound 2-[3-(Trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethanamine;hydrochloride (CAS No. 2402838-37-1) is a highly specialized chemical entity with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl-substituted oxadiazole ring with an ethanamine group. The hydrochloride salt form further enhances its stability and solubility properties, making it a valuable component in various research and industrial settings.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic substitution and cyclization reactions. The incorporation of the trifluoromethyl group into the oxadiazole ring not only imparts electronic stability but also confers unique reactivity patterns. This makes 2-[3-(Trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethanamine;hydrochloride an attractive candidate for applications in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

One of the most promising areas of research involving this compound is its potential as a building block for constructing bioactive molecules. The oxadiazole ring is known for its ability to act as a bioisostere, providing structural diversity while maintaining pharmacokinetic properties. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory and neurodegenerative diseases. These findings underscore the importance of 2-[3-(Trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethanamine;hydrochloride in advancing drug development efforts.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalytic systems. For instance, researchers have reported the use of this compound as a chelating agent in transition metal-catalyzed reactions, where it significantly enhances catalytic efficiency and selectivity. Such applications highlight the versatility of 2-[3-(Trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethanamine;hydrochloride across diverse scientific disciplines.

The environmental impact of this compound has also been a subject of recent scrutiny. Studies have shown that 2-[3-(Trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethanamine;hydrochloride exhibits low toxicity to aquatic organisms under standard testing conditions. However, its persistence in certain environmental matrices raises concerns regarding long-term ecological effects. Ongoing research is focused on developing sustainable synthesis methods and degradation pathways to mitigate these risks.

In conclusion, 2-[3-(Trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethanamine;hydrochloride (CAS No. 2402838-37-1) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications. From drug discovery to materials science and environmental studies, this compound continues to be a focal point for scientific innovation. As research progresses, it is anticipated that new insights into its properties and potential uses will further solidify its role in advancing both academic and industrial endeavors.